1-(2,3-Dihydrobenzo[b][1,4]dioxin-5-yl)-N-methylmethanamine

• IUPAC Name: 1-(2,3-dihydro-1,4-benzodioxin-5-yl)-N-methylmethanamine
• InChI: InChI=1S/C10H13NO2/c1-11-7-8-3-2-4-9-10(8)13-6-5-12-9/h2-4,11H,5-7H2,1H3
• InChI Key: LVASACYLEGBZKF-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=C2C(=CC=C1)OCCO2
• Molecular Formula: C10H13NO2
• DSSTOX Substance ID: DTXSID80618723
• Molecular Weight: 179.22 g/mol
• CAS RN: 709649-64-9

Description

The compound “1-(2,3-Dihydrobenzo[b][1,4]dioxin-5-yl)-N-methylmethanamine” is a derivative of 2,3-dihydrobenzo[b][1,4]dioxin, which is a type of organic compound known as a dioxin. The “N-methylmethanamine” part suggests the presence of an amine functional group that has been methylated.

Scientific Research Applications

B-Raf Kinase Inhibition and Antiproliferative Activity

Research has shown that novel 2,3-dihydrobenzo[b][1,4]dioxin-containing 4,5-dihydro-1H-pyrazole derivatives exhibit significant inhibitory activity against B-Raf kinase and possess antiproliferative properties against human melanoma cell lines. This suggests potential applications in cancer therapy, particularly in targeting melanoma cells with the B-Raf(V600E) mutation (Yu-Shun Yang et al., 2012).

Novel Synthesis Approaches

A new synthesis method for 2,3-dihydrobenzo[1,4]dioxine and 3,4-dihydro-2H-benzo[1,4]oxazine derivatives has been developed through tandem palladium-catalyzed oxidative aminocarbonylation-cyclization, showcasing an efficient and stereoselective approach for creating compounds with potential medicinal applications (B. Gabriele et al., 2006).

Dopamine D4 Receptor Ligands

Derivatives of 1-(2,3-dihydrobenzo[1,4]dioxin-6-yl)-4-(4-fluorobenzyl)piperazine have been identified as high-affinity ligands for the dopamine D4 receptor, indicating their potential in the development of neuroleptic drugs. These compounds have been evaluated for their suitability in imaging studies using positron emission tomography (PET), highlighting their application in neuroscience research (Fabian Kügler et al., 2011).

Antimicrobial and Antioxidant Activities

Isoxazole derivatives of 4-[5-(2,3-dihydrobenzo[b][1,4]dioxin-7-yl)isoxazole-3-yl]benzoic acid have been synthesized and shown to exhibit strong antimicrobial and antioxidant activities. Molecular docking studies have further characterized some of these compounds as potentially effective antimicrobial agents (V. Pothuri et al., 2020).

Inhibition of Caspase-3

Disubstituted 1,2,3-triazoles have been evaluated as inhibitors against caspase-3, a key enzyme in the apoptosis pathway. The most potent inhibitors demonstrated significant activity, suggesting their potential in the development of therapeutic agents targeting apoptosis-related diseases (Yang Jiang & Trond Vidar Hansen, 2011).